Cas no 68395-78-8 (Oxazole, 2-methyl-5-(4-methylphenyl)-)

Oxazole, 2-methyl-5-(4-methylphenyl)- structure
68395-78-8 structure
Product Name:Oxazole, 2-methyl-5-(4-methylphenyl)-
CAS No:68395-78-8
MF:C11H11NO
MW:173.211142778397
CID:393253
PubChem ID:12423397
Update Time:2025-04-19

Oxazole, 2-methyl-5-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • Oxazole, 2-methyl-5-(4-methylphenyl)-
    • 2-methyl-5-(4-methylphenyl)-1,3-oxazole
    • SCHEMBL9284900
    • DTXSID00497577
    • SY314269
    • 68395-78-8
    • MFCD30729856
    • 2-Methyl-5-(p-tolyl)oxazole
    • Inchi: 1S/C11H11NO/c1-8-3-5-10(6-4-8)11-7-12-9(2)13-11/h3-7H,1-2H3
    • InChI Key: TUJNUAINMWCGSF-UHFFFAOYSA-N
    • SMILES: O1C(C)=NC=C1C1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 173.08413
  • Monoisotopic Mass: 173.084063974g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 164
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • PSA: 26.03
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